Cas no 1270214-59-9 (5,10,15,20-Tetrakis[4-(1,3,2-dioxaborinan-2-yl)phenyl]-21,23-dihydroporphyrin)

• Product Name: 5,10,15,20-Tetrakis[4-(1,3,2-dioxaborinan-2-yl)phenyl]-21,23-dihydroporphyrin
• CAS No: 1270214-59-9
• MF: C₅₆H₅₀B₄N₄O₈
• MW: 950.262214183807
• CID: 4738222
• PubChem ID: 145711868
• Update Time: 2024-11-08

5,10,15,20-Tetrakis[4-(1,3,2-dioxaborinan-2-yl)phenyl]-21,23-dihydroporphyrin Chemical and Physical Properties

Names and Identifiers

• 5,10,15,20-Tetrakis(4-(1,3,2-dioxaborinan-2-yl)phenyl)porphyrin
• 5,10,15,20-Tetrakis[4-(1,3,2-dioxaborinan-2-yl)phenyl]-21,23-dihydroporphyrin
• 5，10，15，20-tetrakis[4-(1，3，2-dioxaborinan-2-yl)phenyl]-21H，23H-Porphine
• BS-48862
• F76066
• CS-0170678
• YSZC114
• 1270214-59-9
• 2,7,12,17-tetrakis[4-(1,3,2-dioxaborinan-2-yl)phenyl]-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3,5,7,9,11(23),12,14,16,18(21),19-undecaene
• MFCD34473888
• 5,?10,?15,?20-?tetrakis[4-?(1,?3,?2-?dioxaborinan-?2-?yl)?phenyl]?-21H,?23H-?Porphine

• Inchi： 1S/C56H50B4N4O8/c1-29-65-57(66-30-1)41-13-5-37(6-14-41)53-45-21-23-47(61-45)54(38-7-15-42(16-8-38)58-67-31-2-32-68-58)49-25-27-51(63-49)56(40-11-19-44(20-12-40)60-71-35-4-36-72-60)52-28-26-50(64-52)55(48-24-22-46(53)62-48)39-9-17-43(18-10-39)59-69-33-3-34-70-59/h5-28,61,64H,1-4,29-36H2/b53-45-,53-46-,54-47-,54-49-,55-48-,55-50-,56-51-,56-52-
• InChI Key： WOFTZQNOAAONLG-YFLSTINXSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2C3C=CC(=C(C4C=CC(B5OCCCO5)=CC=4)C4=CC=C(C(C5C=CC(B6OCCCO6)=CC=5)=C5C=CC(C(C6C=CC(B7OCCCO7)=CC=6)=C6C=CC=2N6)=N5)N4)N=3)OCCC1 |c:13,70,t:47,66|

Computed Properties

• Exact Mass: 950.4000852g/mol
• Monoisotopic Mass: 950.4000852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 72
• Rotatable Bond Count: 8
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131